Cas no 2680724-65-4 (benzyl N-{2-[(2-hydroxy-2-phenylethyl)sulfanyl]phenyl}carbamate)

• Product Name: benzyl N-{2-[(2-hydroxy-2-phenylethyl)sulfanyl]phenyl}carbamate
• CAS No: 2680724-65-4
• MF: C₂₂H₂₁NO₃S
• MW: 379.472044706345
• CID: 6595447
• PubChem ID: 165939331
• Update Time: 2025-06-13

benzyl N-{2-[(2-hydroxy-2-phenylethyl)sulfanyl]phenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28301805
• 2680724-65-4
• benzyl N-{2-[(2-hydroxy-2-phenylethyl)sulfanyl]phenyl}carbamate

• Inchi： 1S/C22H21NO3S/c24-20(18-11-5-2-6-12-18)16-27-21-14-8-7-13-19(21)23-22(25)26-15-17-9-3-1-4-10-17/h1-14,20,24H,15-16H2,(H,23,25)
• InChI Key： ZTHZAJQRNJGHAU-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC=C1NC(=O)OCC1C=CC=CC=1)CC(C1C=CC=CC=1)O

Computed Properties

• Exact Mass: 379.12421471g/mol
• Monoisotopic Mass: 379.12421471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 83.9Ų

Additional information on benzyl N-{2-[(2-hydroxy-2-phenylethyl)sulfanyl]phenyl}carbamate

Introduction to Benzyl N-{2-[(2-hydroxy-2-phenylethyl)sulfanyl]phenyl}carbamate (CAS No. 2680724-65-4)

Benzyl N-{2-[(2-hydroxy-2-phenylethyl)sulfanyl]phenyl}carbamate, a compound with the CAS number 2680724-65-4, is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of carbamates, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of a benzyl group and a N-{2-[(2-hydroxy-2-phenylethyl)sulfanyl]phenyl} moiety, contribute to its distinct chemical properties and biological interactions.

The benzyl group, a common component in many pharmaceuticals, is known for its ability to enhance the solubility and bioavailability of active compounds. This feature makes it an attractive moiety for drug design, as it can improve the pharmacokinetic profile of a drug. On the other hand, the N-{2-[(2-hydroxy-2-phenylethyl)sulfanyl]phenyl} part of the molecule introduces a sulfanyl group, which is known to interact with various biological targets. Sulfanyl groups have been widely studied for their potential to modulate enzyme activity and receptor binding, making them valuable in the development of novel therapeutic agents.

In recent years, there has been a growing interest in carbamates as pharmacological agents due to their broad spectrum of biological activities. Carbamates have been reported to exhibit properties such as insecticidal, herbicidal, and fungicidal effects, as well as potential applications in the treatment of neurological disorders and inflammation. The compound Benzyl N-{2-[(2-hydroxy-2-phenylethyl)sulfanyl]phenyl}carbamate is no exception and has been investigated for its potential therapeutic benefits.

One of the most compelling aspects of this compound is its potential role in modulating biological pathways associated with disease. Research has indicated that carbamates can interact with various enzymes and receptors, leading to changes in cellular function. For instance, studies have shown that certain carbamates can inhibit the activity of enzymes involved in inflammation and pain signaling. This makes Benzyl N-{2-[(2-hydroxy-2-phenylethyl)sulfanyl]phenyl}carbamate a promising candidate for further investigation in the context of developing anti-inflammatory and analgesic therapies.

The structural complexity of Benzyl N-{2-[(2-hydroxy-2-phenylethyl)sulfanyl]phenyl}carbamate also allows for modifications that can enhance its pharmacological properties. By altering specific parts of the molecule, researchers can fine-tune its interactions with biological targets. This flexibility is crucial in drug development, as it allows for the optimization of efficacy and safety profiles. The benzyl group, in particular, can be modified to improve solubility and reduce toxicity, while the sulfanyl moiety can be tailored to enhance binding affinity to specific receptors.

Recent advancements in computational chemistry have also facilitated the study of this compound. Molecular modeling techniques have enabled researchers to predict how Benzyl N-{2-[(2-hydroxy-2-phenylethyl)sulfanyl]phenyl}carbamate will interact with biological targets at the molecular level. These predictions have been invaluable in guiding experimental design and optimizing drug candidates. By combining computational methods with traditional experimental approaches, scientists can accelerate the discovery and development of new therapeutic agents.

The potential applications of Benzyl N-{2-[(2-hydroxy-2-phenylethyl)sulfanyl]phenyl}carbamate extend beyond traditional pharmaceutical uses. There is growing evidence suggesting that this compound may have applications in other areas, such as agrochemicals and materials science. For example, carbamates have been used as intermediates in the synthesis of pesticides due to their stability and reactivity under various conditions. The unique properties of Benzyl N-{[hydroxy(phenylethyl)]sulfanyl}benzoylcarbamate make it a versatile building block for developing new materials with specialized functions.

In conclusion, Benzyl N-{[hydroxy(phenylethyl)]sulfanyl}benzoylcarbamate (CAS No. 2680724-65) is a compound with significant potential in pharmaceutical research and development. Its unique structure and diverse biological activities make it an attractive candidate for further investigation. With ongoing research and advancements in computational chemistry, this compound holds promise for addressing various therapeutic challenges. As our understanding of its properties continues to grow, so too will its potential applications across multiple fields.